Cas no 31784-71-1 (5-Chlorothiazolo5,4-bpyridin-2-amine)

• Product Name: 5-Chlorothiazolo5,4-bpyridin-2-amine
• CAS No: 31784-71-1
• MF: C₆H₄ClN₃S
• MW: 185.634057998657
• MDL: MFCD00275399
• CID: 838036
• PubChem ID: 4266064
• Update Time: 2025-07-15

5-Chlorothiazolo5,4-bpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chlorothiazolo[5,4-b]pyridin-2-amine
• Thiazolo[5,4-b]pyridin-2-amine,5-chloro-
• 5-Chloro[1,3]thiazolo[5,4-b]pyridin-2-amine
• 5-chloro-[1,3]thiazolo[5,4-b]pyridin-2-amine
• 5-CHLORO-THIAZOLO[5,4-B]PYRIDIN-2-AMINE
• 5-Chloro-thiazolo-5-4-b-pyridin-2-amine
• [1,3]thiazolo[5,4-b]pyridine-2-amine
• 5-CHLORO-THIAZOLO(5,4-B)PYRIDIN-2-AMINE
• 5-chloro-thiazolo[5,4-b]pyridin-2-ylamine
• 5-chlorothiazolo[5,4-b]pyridine-2-amine
• 5-Chlor-thiazolo[5,4-b]pyridin-2-ylamin
• AS-54754
• CS-0088993
• 5-chloro[1,3]thiazolo[5,4-b]pyridine-2-amine
• EN300-189850
• SR-01000390820-1
• 31784-71-1
• AB05885
• SCHEMBL113113
• SR-01000390820
• 2-AMINO-5-CHLOROTHIAZOLO[5,4-B]PYRIDINE
• WCCLUBJCLSIZOC-UHFFFAOYSA-N
• SY128362
• MFCD00275399
• DTXSID20401393
• VT1270
• AKOS006272231
• 5-Chlorothiazolo5,4-bpyridin-2-amine

• MDL： MFCD00275399
• Inchi： 1S/C6H4ClN3S/c7-4-2-1-3-5(10-4)11-6(8)9-3/h1-2H,(H2,8,9)
• InChI Key： WCCLUBJCLSIZOC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)SC(N)=N2

Computed Properties

• Exact Mass: 184.98100
• Monoisotopic Mass: 184.9814460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.04000
• LogP: 2.50810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 5-Chlorothiazolo5,4-bpyridin-2-amine

Introduction to 5-Chlorothiazolo[5,4-b]pyridin-2-amine (CAS No. 31784-71-1)

5-Chlorothiazolo[5,4-b]pyridin-2-amine, with the CAS number 31784-71-1, is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolo[5,4-b]pyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 5-Chlorothiazolo[5,4-b]pyridin-2-amine consists of a thiazole ring fused to a pyridine ring, with a chlorine atom substituting at the 5-position of the thiazole ring. This unique structural arrangement contributes to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.

Recent research has focused on the synthesis and biological evaluation of 5-Chlorothiazolo[5,4-b]pyridin-2-amine. A study published in the Journal of Medicinal Chemistry in 2022 reported the development of a novel synthetic route for this compound using microwave-assisted techniques. This method not only improved the yield but also reduced the reaction time significantly, making it more feasible for large-scale production.

In terms of biological activity, 5-Chlorothiazolo[5,4-b]pyridin-2-amine has shown promising results in several preclinical studies. One notable study conducted by a team at the University of California demonstrated its potent anti-inflammatory effects in vitro. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, preliminary studies have also explored the anticancer properties of 5-Chlorothiazolo[5,4-b]pyridin-2-amine. A 2021 publication in Cancer Research highlighted its ability to induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 5-Chlorothiazolo[5,4-b]pyridin-2-amine have also been investigated. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it suitable for further development as an oral therapeutic agent.

In addition to its therapeutic potential, 5-Chlorothiazolo[5,4-b]pyridin-2-amine has been studied for its use as a chemical probe in drug discovery. Its ability to selectively bind to specific protein targets makes it a valuable tool for understanding protein function and identifying new drug targets. For instance, a recent study published in Nature Communications used this compound to investigate the role of a specific protein kinase in cellular signaling pathways.

The safety profile of 5-Chlorothiazolo[5,4-b]pyridin-2-amine is another important aspect that has been evaluated. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 5-Chlorothiazolo[5,4-b]pyridin-2-amine (CAS No. 31784-71-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.